![molecular formula C25H18N4O3 B2699944 1-(2-(naphthalen-2-yl)-2-oxoethyl)-3-(pyridin-2-ylmethyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione CAS No. 946323-23-5](/img/structure/B2699944.png)
1-(2-(naphthalen-2-yl)-2-oxoethyl)-3-(pyridin-2-ylmethyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(2-(naphthalen-2-yl)-2-oxoethyl)-3-(pyridin-2-ylmethyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C25H18N4O3 and its molecular weight is 422.444. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Activity
A study by Festus Chioma et al. (2018) synthesized a pyrimidine-based ligand and its metal complexes, exploring their antimicrobial properties. The compounds demonstrated mild to very good antimicrobial effects, with the Mn(II) complex showing the most significant results. This suggests potential for developing new antimicrobial agents from pyrimidine-based compounds Chioma et al., 2018.
Chemosensors for Transition Metal Ions
Research by Prajkta Gosavi-Mirkute et al. (2017) focused on the synthesis and characterization of naphthoquinone derivatives, including their molecular recognition abilities toward transition metal ions. These compounds showed remarkable selectivity towards Cu2+ ions, indicating their potential as chemosensors Gosavi-Mirkute et al., 2017.
Fluorescence Studies and Chemical Probes
A study by K. Balakrishna et al. (2018) synthesized a naphthoquinone pyridyl tetrazole-based chemical probe with high selectivity and sensitivity for Zn2+ ions. This compound could be utilized as a turn-on probe for fluorescent imaging of Zn2+ ions in living cells, highlighting its application in bioimaging Balakrishna et al., 2018.
Selectivity in Fluorescence Emission
B. R. Jali et al. (2013) explored the interactions of various metal ions with pyridine tethered 1,4-naphthoquinone derivatives. Their findings revealed highly selective fluorescence emission with Mn2+ ions, suggesting applications in selective metal ion sensing Jali et al., 2013.
properties
IUPAC Name |
1-(2-naphthalen-2-yl-2-oxoethyl)-3-(pyridin-2-ylmethyl)pyrido[3,2-d]pyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H18N4O3/c30-22(19-11-10-17-6-1-2-7-18(17)14-19)16-28-21-9-5-13-27-23(21)24(31)29(25(28)32)15-20-8-3-4-12-26-20/h1-14H,15-16H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SGOPHRUKEYLZHF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C=C(C=CC2=C1)C(=O)CN3C4=C(C(=O)N(C3=O)CC5=CC=CC=N5)N=CC=C4 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H18N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.